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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility of carbenicillin in
water and ethanol. This document includes quantitative solubility data, detailed protocols for
the preparation of carbenicillin solutions, and a standardized method for solubility
determination.

Overview of Carbenicillin Solubility

Carbenicillin is a semi-synthetic penicillin antibiotic frequently utilized in molecular biology and
cell culture as a selective agent. Its solubility is a critical factor for the preparation of stock
solutions and experimental media. Generally, the disodium salt of carbenicillin exhibits high
solubility in water and significantly lower solubility in ethanol.

Quantitative Solubility Data

The solubility of carbenicillin, primarily as the disodium salt, in water and ethanol is summarized
in the table below. The data has been compiled from various scientific and commercial sources.
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Solvent Form Solubility Notes

A common
concentration for
stock solutions is 50

Water Disodium Salt 50-100 mg/mL][1] mg/mL.[2][3][4] Some
sources indicate
solubility up to 100
mg/mL.

This is equivalent to
Water Disodium Salt lginl.2mL approximately 833
mg/mL.

Solubility can be
] influenced by the
PBS (pH 7.2) Sodium Salt ~5 mg/mL[5]
presence of salts and

the pH of the buffer.

Carbenicillin has
] much lower solubility
Ethanol Sodium Salt ~2.5 mg/mL[5] )
in ethanol compared

to water.[2]

A solution of 100
mg/mL can be
prepared in a mixture
of ethanol and water.
L [6] One source
Ethanol/Water Disodium Salt 100 mg/mL][6] -
specifies a 50%
ethanol/50% water
mixture for a 50

mg/mL stock solution.

[7]

DMSO Sodium Salt ~15 mg/mL[5]

Dimethyl formamide Sodium Salt ~10 mg/mL[5]
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Experimental Protocols

Protocol for Preparation of a 50 mg/mL Carbenicillin
Stock Solution in Water

This protocol describes the preparation of a standard 50 mg/mL stock solution of carbenicillin
disodium salt in water.

Materials:

Carbenicillin disodium salt powder

Sterile distilled or deionized water

Sterile conical tube or bottle

Sterile 0.22 um filter

Sterile syringe

Laminar flow hood or sterile work area

Vortex mixer

Procedure:

 In a laminar flow hood, weigh out the desired amount of carbenicillin disodium salt powder.
For example, to prepare 100 mL of a 50 mg/mL stock solution, weigh 5 grams of the powder.

[2]
o Transfer the powder to a sterile conical tube or bottle.

o Add the appropriate volume of sterile water to the container. For a 50 mg/mL solution, add
water to a final volume of 100 mL.[2]

o Cap the container and mix by vortexing or inverting until the powder is completely dissolved.
The solution should be clear and colorless to light yellow.[3]
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» Sterilize the solution by passing it through a sterile 0.22 um syringe filter into a new sterile
container.[2]

 Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes.

o Store the aliquots at -20°C for long-term storage (up to six months).[2] For short-term
storage, the solution can be kept at 2-8°C for up to 72 hours.

Protocol for Determining the Saturation Solubility of
Carbenicillin

This protocol outlines a general method for determining the saturation solubility of carbenicillin
in a given solvent using the shake-flask method.

Materials:

Carbenicillin powder

e Solvent of interest (e.g., water, ethanol)

e Small glass vials with screw caps

¢ Analytical balance

o Shaking incubator or orbital shaker

o Centrifuge

» Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system
¢ Volumetric flasks and pipettes

Procedure:

» Add an excess amount of carbenicillin powder to a series of glass vials.

» Pipette a known volume of the solvent into each vial.
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 Tightly cap the vials to prevent solvent evaporation.

e Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C) and agitate
for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After the incubation period, visually inspect the vials to confirm the presence of undissolved
solid, indicating a saturated solution.

o Centrifuge the vials at a high speed to pellet the undissolved solid.
o Carefully withdraw a known volume of the supernatant without disturbing the pellet.

» Dilute the supernatant with the solvent to a concentration within the linear range of the
analytical method.

o Quantify the concentration of carbenicillin in the diluted samples using a suitable analytical
method such as UV-Vis spectrophotometry or a validated HPLC method.

o Calculate the original concentration of the saturated solution, which represents the solubility
of carbenicillin in the solvent at the specified temperature.

Diagrams

Click to download full resolution via product page

Caption: Workflow for determining carbenicillin solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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